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Compound of Interest

Compound Name: Cathepsin K inhibitor 4

Cat. No.: B12367684 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the handling, storage,

and application of Cathepsin K inhibitor 4, a potent tool for research in bone biology,

oncology, and other fields where Cathepsin K activity is implicated.

Product Information
Cathepsin K inhibitor 4 is a potent, cell-permeable, and reversible carbohydrazide-based

inhibitor of Cathepsin K. Its chemical structure and properties make it a valuable tool for in vitro

and in vivo studies of Cathepsin K function.

Chemical Properties:

Property Value

Molecular Formula C₃₅H₅₁N₇O₈

Molecular Weight 697.82 g/mol

Sequence Boc-Phe-Leu-{NHNH-CO-NHNH}-Leu-{Z}

Appearance White to off-white powder

Purity ≥95%
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Handling and Storage
Proper handling and storage are crucial to maintain the stability and activity of Cathepsin K
inhibitor 4.

Storage Conditions:

Powder: Store at -20°C for up to 3 years. Keep away from moisture.[1]

In Solvent: Prepare stock solutions and store at -80°C for up to 1 year.[1] Avoid repeated

freeze-thaw cycles.

Reconstitution: For a 10 mM stock solution, dissolve 6.98 mg of Cathepsin K inhibitor 4 in 1

mL of DMSO. Mix by vortexing. For aqueous solutions, further dilute the DMSO stock solution

in the buffer of choice. Note that the final DMSO concentration in the assay should be kept low

(typically <1%) to avoid solvent effects.

Biological Activity and Mechanism of Action
Cathepsin K is a lysosomal cysteine protease predominantly expressed in osteoclasts, where it

plays a critical role in the degradation of bone matrix proteins, particularly type I collagen.[2][3]

Its activity is crucial for bone resorption.

Inhibitory Activity: Cathepsin K inhibitor 4 demonstrates potent inhibition of Cathepsin K

across different species. It also exhibits inhibitory activity against other cathepsins, and its

selectivity profile should be considered when designing experiments.

Target IC₅₀ (nM)

Human Cathepsin K 13[4][5]

Rat Cathepsin K 269[4][5]

Mouse Cathepsin K 296[4][5]

Human Cathepsin B >1000

Human Cathepsin L >1000

Human Cathepsin S >1000
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Mechanism of Action: Cathepsin K expression and activity in osteoclasts are regulated by the

RANKL (Receptor Activator of Nuclear Factor-κB Ligand) signaling pathway.[3] By inhibiting

Cathepsin K, this compound directly blocks the enzymatic degradation of collagen, thereby

reducing bone resorption.
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Start

Prepare Reagents
(Buffer, Enzyme, Substrate, Inhibitor)

Add serial dilutions of
Cathepsin K inhibitor 4 to wells

Add Cathepsin K to wells

Incubate at RT for 10-15 min

Add Cathepsin K substrate to wells

Incubate at RT for 30-60 min
(protect from light)

Read fluorescence
(Ex/Em = 360/460 nm)

Analyze Data
(Calculate % inhibition and IC50)

End
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Start

Acclimatize Rats

Sham or Ovariectomy (OVX) Surgery

Post-operative Recovery
(2-4 weeks)

Group Allocation
(SHAM, OVX+Vehicle, OVX+Inhibitor)

Daily Treatment Administration
(4-12 weeks)

Monitor Body Weight and BMD Euthanasia and Sample Collection

Biochemical, µCT, and Histological Analysis

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12367684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

